5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one

• CAS No.: 143841-04-7
• Molecular Formula: C26H23NO2
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 5-(cyclopropylmethylamino)-3,4,5-triphenylfuran-2-one
• InChI: InChI=1S/C26H23NO2/c28-25-23(20-10-4-1-5-11-20)24(21-12-6-2-7-13-21)26(29-25,27-18-19-16-17-19)22-14-8-3-9-15-22/h1-15,19,27H,16-18H2
• InChI Key: WAZGLDCZIZJMTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2(C(=C(C(=O)O2)C3=CC=CC=C3)C4=CC=CC=C4)C5=CC=CC=C5

Description

5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound features a furan ring substituted with cyclopropylmethylamino and triphenyl groups, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity of the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process might include continuous flow reactors and automated systems to handle the complex synthesis steps .

Chemical Reactions Analysis

Types of Reactions

5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions often involve controlled temperatures and pressures to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce fully saturated compounds .

Scientific Research Applications

5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and triggering downstream effects. The exact pathways depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

Cyclopyranil: Another compound with a cyclopropylmethylamino group, known for its herbicidal activity.

γ-Acetylenic-GABA: A compound with a similar structural motif, used as a GABA transaminase inhibitor.

Uniqueness

5-[(Cyclopropylmethyl)amino]-3,4,5-triphenylfuran-2(5H)-one stands out due to its unique combination of a furan ring with cyclopropylmethylamino and triphenyl groups. This structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .